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Compound of Interest

Compound Name: Mitoridine

Cat. No.: B10855516 Get Quote

Disclaimer: Initial searches for "Mitoridine" did not yield information on a compound with that

specific name in publicly available scientific literature. This document provides detailed

protocols and data for Midodrine hydrochloride, a compound with a similar name used in

clinical and research settings. Researchers should verify the identity of their compound before

proceeding.

Introduction
Midodrine hydrochloride is the salt form of Midodrine, a peripherally-acting, selective alpha-1

adrenergic receptor agonist.[1][2] It is a prodrug that is enzymatically hydrolyzed in the body to

its active metabolite, desglymidodrine.[3][4] Desglymidodrine activates alpha-1 adrenergic

receptors in the arteriolar and venous vasculature, leading to vasoconstriction and an increase

in blood pressure.[5][6][7] Due to its mechanism of action, Midodrine is used clinically to treat

orthostatic hypotension.[3][6] In a research context, it is a valuable tool for studying the alpha-1

adrenergic signaling pathway and its physiological effects.

These application notes provide detailed procedures for the preparation of stock and working

solutions of Midodrine hydrochloride for use in various experimental settings.

Physicochemical & Solubility Data
Proper preparation of solutions is critical for experimental accuracy. The following tables

summarize the key properties of Midodrine hydrochloride.
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Table 1: Physicochemical Properties of Midodrine Hydrochloride

Property Value Reference

Chemical Name

(±)-2-amino-N-(ß-hydroxy-2,5-

dimethoxyphenethyl)acetamid

e monohydrochloride

[8][9]

Molecular Formula C₁₂H₁₈N₂O₄ • HCl [7][10]

Molecular Weight 290.74 g/mol [7][8][11]

Appearance White, crystalline powder [8][10]

pKa 7.8 [8][9][12]

Table 2: Solubility Data for Midodrine Hydrochloride

Solvent Solubility Reference

DMSO ~58 mg/mL (199.49 mM) [11][13]

Water Soluble [8][9][12]

Methanol Sparingly soluble [8][9]

Ethanol Slightly soluble [9]

1:1 DMSO:PBS (pH 7.2) ~0.5 mg/mL [10]

Experimental Protocols
Protocol for Preparing a 100 mM Stock Solution in
DMSO
This protocol describes the preparation of a high-concentration primary stock solution. Use

fresh, anhydrous DMSO for best results, as absorbed moisture can reduce solubility.[13]

Materials:

Midodrine hydrochloride powder (FW: 290.74 g/mol )
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer

Procedure:

Calculate Mass: To prepare 1 mL of a 100 mM stock solution, calculate the required mass:

Mass (mg) = Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

Mass (mg) = 0.001 L x 0.1 mol/L x 290.74 g/mol x 1000 mg/g = 29.07 mg

Weigh Compound: Carefully weigh out 29.07 mg of Midodrine hydrochloride powder using

an analytical balance and place it into a sterile vial.

Add Solvent: Add 1 mL of anhydrous DMSO to the vial containing the powder.

Dissolve: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a 37°C water bath can be used if necessary to aid dissolution.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) in

sterile microcentrifuge tubes. Store aliquots as recommended in Table 3.

Protocol for Preparing a 100 µM Working Solution for
Cell Culture
This protocol describes the serial dilution of the primary DMSO stock solution into an aqueous

buffer or cell culture medium for in vitro assays.

Materials:

100 mM Midodrine hydrochloride stock solution in DMSO
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Sterile phosphate-buffered saline (PBS) or desired cell culture medium

Sterile polypropylene tubes

Calibrated pipettes and sterile tips

Procedure:

Prepare Intermediate Dilution:

Pipette 998 µL of cell culture medium or PBS into a sterile tube.

Add 2 µL of the 100 mM primary stock solution to the tube. This creates a 1:500 dilution,

resulting in a 200 µM intermediate solution.

Vortex gently to mix thoroughly.

Prepare Final Working Solution:

Pipette 500 µL of cell culture medium or PBS into a new sterile tube.

Add 500 µL of the 200 µM intermediate solution to this tube. This creates a 1:2 dilution.

The final concentration will be 100 µM. The final DMSO concentration will be 0.1%, which

is generally well-tolerated by most cell lines.

Use Immediately: Aqueous working solutions should be prepared fresh for each experiment

and used immediately. Do not store aqueous solutions for more than one day.[10]

Storage and Stability
Proper storage is essential to maintain the integrity of the compound.

Table 3: Recommended Storage Conditions
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Form
Storage
Temperature

Duration Reference

Solid Powder -20°C ≥ 4 years [10]

DMSO Stock Solution -20°C
Up to 2 years (if

stored properly)
[14]

Aqueous Working

Solution
2-8°C ≤ 1 day [10]

Note: Always avoid repeated freeze-thaw cycles of stock solutions.

Mechanism of Action & Signaling Pathway
Midodrine is a prodrug that is converted to desglymidodrine.[3] Desglymidodrine is a potent

and selective agonist for alpha-1 adrenergic receptors (α₁-AR).[3][5] These receptors are G-

protein coupled receptors (GPCRs) located on the surface of vascular smooth muscle cells.

The activation of α₁-ARs by desglymidodrine initiates a downstream signaling cascade that

results in vasoconstriction:

Receptor Activation: Desglymidodrine binds to the α₁-AR.

G-Protein Coupling: The activated receptor couples to the Gq alpha subunit of its associated

G-protein.

PLC Activation: This activates the enzyme Phospholipase C (PLC).

Second Messenger Production: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂)

into two second messengers: inositol trisphosphate (IP₃) and diacylglycerol (DAG).

Calcium Release: IP₃ binds to receptors on the sarcoplasmic reticulum, triggering the

release of stored intracellular calcium (Ca²⁺) into the cytoplasm.

Smooth Muscle Contraction: The increased intracellular Ca²⁺ concentration leads to the

contraction of arteriolar and venous smooth muscle, resulting in increased vascular tone and

a rise in blood pressure.[1][5]
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Midodrine's mechanism of action via α₁-adrenergic signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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